Cas no 861234-78-8 (N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide)

• Product Name: N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide
• CAS No: 861234-78-8
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 5475726
• PubChem ID: 7292696
• Update Time: 2025-10-31

N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)-N-[(2-methylphenyl)methyl]oxamide
• N1-(4-methoxyphenyl)-N2-(2-methylbenzyl)oxalamide
• AKOS000341824
• N'-(4-METHOXYPHENYL)-N-[(2-METHYLPHENYL)METHYL]ETHANEDIAMIDE
• F2616-0048
• 861234-78-8
• N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide

• Inchi： 1S/C17H18N2O3/c1-12-5-3-4-6-13(12)11-18-16(20)17(21)19-14-7-9-15(22-2)10-8-14/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： WSOQKHSSJITSKM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC(C(NCC1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 298.13174244g/mol
• Monoisotopic Mass: 298.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Additional information on N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide

N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide: A Comprehensive Overview

N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide (CAS No. 861234-78-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a methoxyphenyl and a methylphenyl group, making it a versatile candidate for further research and development.

The molecular formula of N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide is C15H19NO2, and its molecular weight is approximately 245.31 g/mol. The compound's structure consists of a central methylene bridge connecting two amine groups, one of which is substituted with a 4-methoxyphenyl group and the other with a 2-methylphenyl group. This arrangement imparts specific chemical properties that are of interest to researchers and industry professionals alike.

Recent studies have highlighted the potential of N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits significant anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. This discovery opens up new avenues for the treatment of inflammatory diseases, such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide has also shown promise as a potential antiviral agent. A study conducted by the Institute of Virology in 2022 demonstrated that this compound can inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the disruption of viral entry into host cells, making it a valuable candidate for further drug development.

The chemical synthesis of N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 4-methoxybenzaldehyde with 2-methylbenzoyl chloride in the presence of an amine catalyst. This method yields high purity products with minimal side reactions, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using water as a solvent and employing catalysts derived from renewable resources.

In the field of materials science, N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide has been explored for its potential as a functional additive in polymer composites. Research published in the Journal of Applied Polymer Science in 2021 showed that incorporating this compound into polymeric matrices can enhance their mechanical properties, thermal stability, and resistance to environmental degradation. These findings have significant implications for applications in industries such as automotive, aerospace, and electronics.

The safety profile of N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide has been extensively evaluated through various toxicological studies. Results from these studies indicate that the compound exhibits low toxicity when administered at therapeutic doses. However, it is important to note that proper handling and storage protocols should be followed to ensure safety during laboratory use and industrial applications.

In conclusion, N'-(4-methoxyphenyl)-N-(2-methylphenyl)methylethanediamide (CAS No. 861234-78-8) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing various scientific fields.